Cas no 116986-11-9 (methyl 4-(bromomethyl)pyridine-3-carboxylate)

• Product Name: methyl 4-(bromomethyl)pyridine-3-carboxylate
• CAS No: 116986-11-9
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• CID: 1036308
• PubChem ID: 71607227
• Update Time: 2025-06-23

methyl 4-(bromomethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(bromomethyl)nicotinate
• methyl 4-(bromomethyl)pyridine-3-carboxylate
• 116986-11-9
• SCHEMBL17078728
• DB-417253
• Methyl 4-(bromomethyl)-3-pyridinecarboxylate
• DTXSID00856206
• Methyl4-(bromomethyl)nicotinate
• 3-Pyridinecarboxylic acid, 4-(bromomethyl)-, methyl ester

• Inchi： 1S/C8H8BrNO2/c1-12-8(11)7-5-10-3-2-6(7)4-9/h2-3,5H,4H2,1H3
• InChI Key： TXODGFIMADZZFK-UHFFFAOYSA-N
• SMILES： BrCC1C=CN=CC=1C(=O)OC

Computed Properties

• Exact Mass: 228.97384g/mol
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 4-(bromomethyl)pyridine-3-carboxylate

Introduction to Methyl 4-(Bromomethyl)pyridine-3-Carboxylate (CAS No. 116986-11-9)

Methyl 4-(bromomethyl)pyridine-3-carboxylate, with the chemical identifier CAS No. 116986-11-9, is a significant compound in the field of pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and applications in drug development. The presence of both a bromomethyl group and a carboxylate moiety makes this molecule a versatile intermediate in synthetic chemistry, particularly in the construction of more complex structures.

The bromomethyl group in Methyl 4-(bromomethyl)pyridine-3-carboxylate is a reactive handle that facilitates various chemical transformations, including nucleophilic substitution reactions. This feature is particularly valuable in medicinal chemistry, where it can be used to introduce functional groups at specific positions in a molecular framework. The carboxylate group, on the other hand, provides a site for further derivatization, enabling the synthesis of esters, amides, and other pharmacologically relevant compounds.

In recent years, there has been a growing interest in pyridine derivatives due to their potential as bioactive molecules. Research has demonstrated that pyridine-based compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural flexibility of pyridine rings allows for the design of molecules that can interact with biological targets in specific ways, making them valuable candidates for therapeutic intervention.

Methyl 4-(bromomethyl)pyridine-3-carboxylate has been employed in several synthetic strategies aimed at developing novel pharmaceutical agents. For instance, its utility as a building block in the synthesis of kinase inhibitors has been explored. Kinase inhibitors are a major class of drugs used to treat various diseases, including cancer and inflammatory disorders. The ability to incorporate the bromomethyl group into these molecules allows for further functionalization, leading to compounds with enhanced binding affinity and selectivity.

Another area where Methyl 4-(bromomethyl)pyridine-3-carboxylate has shown promise is in the development of ligands for receptor-based assays. These ligands are essential tools in drug discovery pipelines, enabling researchers to identify and optimize molecules that interact with specific biological targets. The compound's structural features make it an ideal candidate for designing ligands that can modulate receptor activity, thereby providing insights into disease mechanisms and potential therapeutic strategies.

The synthesis of Methyl 4-(bromomethyl)pyridine-3-carboxylate typically involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include bromination of pyridine derivatives followed by esterification of the resulting intermediate. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

In conclusion, Methyl 4-(bromomethyl)pyridine-3-carboxylate (CAS No. 116986-11-9) is a versatile and valuable compound in pharmaceutical research. Its unique structural features make it an excellent intermediate for the synthesis of biologically active molecules. The ongoing exploration of its applications in drug development underscores its importance in advancing our understanding of disease mechanisms and developing new therapeutic interventions.